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Compound Name: GOT1 inhibitor-1

Cat. No.: B3281339 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Glutamic-oxaloacetic transaminase 1 (GOT1), a cytosolic aspartate aminotransferase, is a

pivotal enzyme in cellular metabolism, playing a crucial role in amino acid biosynthesis and the

malate-aspartate shuttle.[1] In certain cancer cells, notably pancreatic ductal adenocarcinoma

(PDAC), GOT1 is a key component of a non-canonical metabolic pathway that supports redox

homeostasis and proliferation.[2] This pathway allows cancer cells to utilize glutamine to

generate NADPH, thereby counteracting oxidative stress.[2] Inhibition of GOT1 disrupts this

metabolic balance, leading to increased reactive oxygen species (ROS) and reduced cancer

cell viability, making it an attractive target for cancer therapy.[3][4]

GOT1 inhibitor-1 is a novel, potent, and non-covalent small molecule inhibitor of GOT1.[5]

This document provides detailed protocols for the in vitro application of GOT1 inhibitor-1,

including enzymatic assays, cell-based assays, and metabolic analyses.
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Parameter Value Reference

Synonyms GOT1 inhibitor 2c [5]

CAS Number 732973-87-4 [6]

Molecular Formula C₁₉H₁₉ClN₄O [6]

Molecular Weight 354.83 g/mol [6]

IC₅₀
8.2 µM (in MDH coupled GOT1

enzymatic assay)
[5][6]

Solubility
DMSO: ≥ 120 mg/mL (≥

338.19 mM)
[5]

Storage

Store powder at -20°C. Stock

solutions can be stored at

-20°C for up to 1 month or

-80°C for up to 6 months.

[6]

Data Presentation
Table 1: In Vitro Activity of GOT1 Inhibitor-1

Assay Description IC₅₀ (µM)

MDH Coupled GOT1

Enzymatic Assay

Measures the inhibition of

GOT1 enzymatic activity by

coupling the production of

oxaloacetate to the oxidation

of NADH by malate

dehydrogenase (MDH).

8.2

Signaling Pathway and Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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